Cas no 2228854-71-3 (2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-1-amine)

• Product Name: 2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-1-amine
• CAS No: 2228854-71-3
• MF: C₉H₁₄BrNOS
• MW: 264.182560443878
• CID: 6270018
• PubChem ID: 165752496
• Update Time: 2025-05-19

2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-1-amine
• 2228854-71-3
• EN300-1917595

• Inchi： 1S/C9H14BrNOS/c1-9(2,5-11)7-4-6(10)8(12-3)13-7/h4H,5,11H2,1-3H3
• InChI Key： VLXLLWQCVZOZFR-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)C(C)(C)CN

Computed Properties

• Exact Mass: 262.99795g/mol
• Monoisotopic Mass: 262.99795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.5Ų

Additional information on 2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-1-amine

Introduction to CAS No 2228854-71-3: 2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-1-amine

The compound CAS No 2228854-71 is a highly specialized organic molecule with the IUPAC name 2-(4-bromo-5-methoxythiophen-2-yl)-2-methylpropan-1. This compound belongs to the class of amines and features a thiophene ring substituted with bromine and methoxy groups, making it a valuable molecule in various chemical and pharmaceutical applications. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, highlighting its potential in drug discovery and material science.

The structure of 2-(4-bromo-5-methoxythiophen-yl)-propanamine is characterized by a thiophene ring system, which is known for its aromaticity and stability. The bromine and methoxy substituents at positions 4 and 5, respectively, confer unique electronic properties to the molecule. These substituents not only influence the reactivity of the compound but also play a crucial role in its pharmacokinetic profile when used in medicinal chemistry.

Recent studies have demonstrated that this compound exhibits promising biological activity, particularly in inhibiting certain enzymes associated with neurodegenerative diseases. The methyl group attached to the amine moiety enhances the molecule's lipophilicity, which is essential for crossing biological membranes. This property makes it an attractive candidate for drug delivery systems aimed at targeting central nervous system disorders.

In terms of synthesis, researchers have developed efficient routes to prepare CAS No 2-methylpropanamine. These methods often involve multi-step reactions, including nucleophilic substitutions and coupling reactions, which are optimized for high yield and purity. The use of microwave-assisted synthesis has further accelerated the production process, making it more feasible for large-scale applications.

The application of this compound extends beyond pharmacology. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has explored its potential as a component in organic field-effect transistors (OFETs), where its electron-withdrawing groups enhance device performance.

In conclusion, CAS No 71-methoxythiophen-yl)-< strong >propanamine strong > stands as a testament to the advancements in modern synthetic chemistry. Its versatile structure and promising biological activity position it as a key molecule in both therapeutic development and materials science. Continued research into its properties will undoubtedly unlock further applications, solidifying its role in cutting-edge scientific endeavors.